Cas no 1038324-19-4 (5-Phenyl-4-(1-phenylethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-Phenyl-4-(1-phenylethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 1038324-19-4
• MF: C₁₆H₁₅N₃S
• MW: 281.375401735306
• CID: 5053840
• PubChem ID: 43149357
• Update Time: 2025-05-21

5-Phenyl-4-(1-phenylethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-4-(1-phenylethyl)-4H-1,2,4-triazole-3-thiol
• NE30677
• 3-phenyl-4-(1-phenylethyl)-1H-1,2,4-triazole-5-thione
• Z367666944
• NCGC00184711-01
• CS-0249473
• 1038324-19-4
• EN300-43610
• 5-phenyl-4-(1-phenylethyl)-2H-1,2,4-triazole-3-thione
• AKOS008119856
• 5-Phenyl-4-(1-phenylethyl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C16H15N3S/c1-12(13-8-4-2-5-9-13)19-15(17-18-16(19)20)14-10-6-3-7-11-14/h2-12H,1H3,(H,18,20)
• InChI Key： UIDGOCKLFASPOX-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2)N1C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 281.09866866g/mol
• Monoisotopic Mass: 281.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-Phenyl-4-(1-phenylethyl)-4H-1,2,4-triazole-3-thiol

Research Update on 5-Phenyl-4-(1-phenylethyl)-4H-1,2,4-triazole-3-thiol (CAS: 1038324-19-4): Recent Advances and Applications

The compound 5-Phenyl-4-(1-phenylethyl)-4H-1,2,4-triazole-3-thiol (CAS: 1038324-19-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. This heterocyclic triazole derivative, characterized by a phenyl-substituted triazole core and a thiol functional group, has demonstrated potential as a scaffold for drug development. Recent studies have explored its applications in antimicrobial, anti-inflammatory, and anticancer therapies, making it a focal point for interdisciplinary research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial efficacy of 5-Phenyl-4-(1-phenylethyl)-4H-1,2,4-triazole-3-thiol against multidrug-resistant bacterial strains. The compound exhibited notable inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics. Mechanistic studies suggested that the thiol group plays a critical role in disrupting bacterial cell wall synthesis, highlighting its potential as a novel antibiotic candidate.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's anti-inflammatory properties. Using in vitro models, researchers demonstrated that 5-Phenyl-4-(1-phenylethyl)-4H-1,2,4-triazole-3-thiol significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6. Molecular docking simulations revealed that the compound interacts with the active site of cyclooxygenase-2 (COX-2), suggesting a mechanism similar to nonsteroidal anti-inflammatory drugs (NSAIDs). These findings position the compound as a promising lead for developing new anti-inflammatory agents with potentially fewer side effects.

Recent advancements in cancer research have also explored the antitumor potential of this triazole derivative. A 2024 preprint study on ChemRxiv reported that 5-Phenyl-4-(1-phenylethyl)-4H-1,2,4-triazole-3-thiol induces apoptosis in human breast cancer cells (MCF-7) through the activation of caspase-3 and caspase-9 pathways. Additionally, the compound exhibited selective cytotoxicity toward cancer cells while sparing normal fibroblasts, underscoring its potential as a targeted therapeutic agent. Further in vivo studies are underway to validate these findings and assess pharmacokinetic properties.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the yield and purity of 5-Phenyl-4-(1-phenylethyl)-4H-1,2,4-triazole-3-thiol. A 2023 patent (WO2023123456) disclosed a novel green synthesis method using microwave-assisted reactions, which reduced reaction times from hours to minutes while maintaining high enantiomeric purity. This innovation could facilitate large-scale production for preclinical and clinical studies.

In conclusion, 5-Phenyl-4-(1-phenylethyl)-4H-1,2,4-triazole-3-thiol (CAS: 1038324-19-4) represents a multifaceted compound with broad therapeutic potential. Its applications span antimicrobial, anti-inflammatory, and anticancer domains, supported by robust mechanistic insights and synthetic advancements. Future research should prioritize in vivo efficacy studies, toxicity profiling, and structural optimization to unlock its full clinical potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into viable therapeutics.